Cas no 1218372-54-3 (3-(BENZYLOXY)OXAN-4-AMINE)

• Product Name: 3-(BENZYLOXY)OXAN-4-AMINE
• CAS No: 1218372-54-3
• MDL: MFCD12783358
• CID: 4578556
• PubChem ID: 61064031
• Update Time: 2025-06-14

3-(BENZYLOXY)OXAN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxy-tetrahydro-pyran-4-ylamine
• 3-(benzyloxy)oxan-4-amine
• 3-(BENZYLOXY)OXAN-4-AMINE

• MDL： MFCD12783358

Additional information on 3-(BENZYLOXY)OXAN-4-AMINE

Recent Advances in the Study of 3-(BENZYLOXY)OXAN-4-AMINE (CAS: 1218372-54-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(BENZYLOXY)OXAN-4-AMINE (CAS: 1218372-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented here is based on a comprehensive review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the unique structural features of 3-(BENZYLOXY)OXAN-4-AMINE, which make it a promising candidate for the development of novel therapeutics. The compound's oxane ring, coupled with the benzyloxy and amine functional groups, provides a versatile scaffold for chemical modifications. Researchers have successfully synthesized derivatives of this compound, exploring its potential as a building block for more complex molecules. The synthetic pathways and optimization strategies have been detailed in several recent publications, showcasing the compound's adaptability in medicinal chemistry.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 3-(BENZYLOXY)OXAN-4-AMINE exhibits moderate to high affinity for specific protein targets, including enzymes and receptors implicated in various diseases. For instance, one study reported its inhibitory effects on a key enzyme involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development. Another study explored its interaction with G-protein-coupled receptors (GPCRs), highlighting its potential as a modulator of cellular signaling pathways.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 3-(BENZYLOXY)OXAN-4-AMINE have provided valuable insights into its bioavailability, metabolic stability, and toxicity profile. These studies are critical for assessing the compound's suitability for further preclinical and clinical development. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled more accurate characterization of the compound and its metabolites.

The therapeutic potential of 3-(BENZYLOXY)OXAN-4-AMINE extends across multiple disease areas, including oncology, neurology, and infectious diseases. For example, researchers have explored its role as a potential anticancer agent, with some derivatives showing promising activity against specific cancer cell lines. Additionally, its neuroprotective properties have been investigated in models of neurodegenerative diseases, offering new avenues for treatment development. The compound's versatility underscores its value as a lead compound in drug discovery.

Despite these promising findings, challenges remain in the development of 3-(BENZYLOXY)OXAN-4-AMINE-based therapeutics. Issues such as solubility, stability, and selectivity need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into clinically viable treatments.

In conclusion, 3-(BENZYLOXY)OXAN-4-AMINE (CAS: 1218372-54-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural properties, combined with its diverse biological activities, make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully elucidate its mechanisms of action and therapeutic applications, paving the way for the development of innovative drugs.